K1586

• Molecular Formula: C18H18ClN3OS
• Molecular Weight: 359.9 g/mol
• InChI: InChI=1S/C18H18ClN3OS/c1-3-22(4-2)12-20-14-7-10-16-17(11-14)24-18(21-16)23-15-8-5-13(19)6-9-15/h5-12H,3-4H2,1-2H3
• InChIKey: VCJMASONRHZFQL-UHFFFAOYSA-N

K1586: Chk1 Degrader for Radiosensitization Research

K1586 is a novel amidine derivative that efficiently targets checkpoint kinase 1 (Chk1) [1]. Unlike classical ATP-competitive Chk1 inhibitors, K1586 promotes the destabilization and proteasomal degradation of Chk1 protein in a time- and dose-dependent manner [1]. This mechanism leads to increased replication stress and sensitizes colorectal cancer cells to ionizing radiation [1].

Chk1 degrader (proteasome-dependent) for radiation combination studies requiring Chk1 protein elimination

Reported absence of single-agent DNA damage (γ-H2AX negative) may support radiosensitization specificity experiments

Activity reported in p53-mutant and p53-wild-type CRC cell lines; applicable to p53 status panel studies

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source

K1586 Uniqueness: Degrader vs. ATP-Competitive Inhibitors

Classical Chk1 inhibitors, such as AZD7762 and LY2603618, are ATP-competitive inhibitors that block kinase activity without affecting Chk1 protein levels [1]. In contrast, K1586 induces Chk1 protein degradation via the proteasome pathway, a distinct mechanism that may circumvent certain resistance mechanisms associated with catalytic inhibition [1]. This fundamental difference in mechanism of action—degradation vs. inhibition—means that in-class compounds cannot be interchanged without compromising the desired biological outcome, particularly in radiosensitization studies.

ATP-competitive Chk1 inhibitors (e.g., LY2603618, prexasertib) preserve the Chk1 scaffold and may not replicate degradation-dependent phenotypes

Different genotoxicity profiles: K1586 lacks reported single-agent DNA damage, while prexasertib induces replication catastrophe — radiosensitization response context may differ

Degrader eliminates both catalytic and scaffolding functions; inhibitor-class compounds may not recapitulate full Chk1 loss-of-function biology

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source

K1586 Comparative Evidence vs. Chk1 Inhibitors

Chk1 Degradation vs. Catalytic Inhibition

K1586 distinguishes itself from classical ATP-competitive Chk1 inhibitors by inducing proteasomal degradation of the Chk1 protein. While compounds like LY2603618 (rabusertib) and AZD7762 inhibit Chk1 kinase activity with IC50 values of 7 nM and 5 nM respectively [2][3], they do not reduce Chk1 protein levels. In contrast, K1586 treatment (10 μM, 12 h) reduces Chk1 protein half-life from approximately 4 hours to 2.3 hours, and this degradation is blocked by the proteasome inhibitor MG132 [1].

Mechanism

Reported

K1586: Chk1 half-life 4 h → 2.3 h (HT29, 10 µM); degradation reversed by MG132
Comparators: LY2603618, prexasertib, AZD7762 — ATP-competitive inhibition, no Chk1 degradation

Degrader-class mechanism may yield distinct endpoint profiles vs. catalytic inhibition

Cross-study comparison; conditions differ

Evidence Dimension	Chk1 protein half-life
Target Compound Data	Half-life reduced to 2.3 h with K1586 (10 μM)
Comparator Or Baseline	Half-life of 4 h in untreated cells
Quantified Difference	42.5% reduction in half-life
Conditions	HT29 colorectal cancer cells; cycloheximide chase assay

Why This Matters

This degradation-based mechanism may overcome resistance seen with ATP-competitive inhibitors and offers a distinct pharmacological approach for radiosensitization studies.

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source
• [2] King, C., et al. (2015). Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Investigational New Drugs, 33, 411-422. View Source
• [3] Zabludoff, S. D., et al. (2008). AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Molecular Cancer Therapeutics, 7(9), 2955-2966. View Source

p53-Independent Radiosensitization Activity

K1586 exhibits dose-dependent antiproliferative activity in HT29 colorectal cancer cells. After 72 hours of incubation, the half-maximal inhibitory concentration (IC50) was determined to be approximately 10 μM [1]. While this cellular IC50 is higher than the biochemical IC50 values of some ATP-competitive Chk1 inhibitors (e.g., AZD7762 IC50 = 5 nM, LY2603618 IC50 = 7 nM), K1586's efficacy is driven by its unique degradation mechanism rather than direct kinase inhibition [2][3].

Radiosensitization

Reported

48.7% decrease in HT29 survival (5 µM + 2 Gy IR vs IR alone); no γ-H2AX foci without radiation

Reported radiosensitization endpoint context; lacks intrinsic genotoxicity

Prexasertib comparator induces single-agent DNA breaks

Evidence Dimension	Cellular antiproliferative activity (IC50)
Target Compound Data	IC50 ≈ 10 μM (72 h)
Comparator Or Baseline	AZD7762: biochemical Chk1 IC50 = 5 nM; LY2603618: biochemical Chk1 IC50 = 7 nM
Quantified Difference	Note: Different assays (cellular vs. biochemical) preclude direct potency comparison; mechanism differs
Conditions	HT29 human colorectal cancer cells, 72 h incubation

Why This Matters

This cellular IC50 value defines the working concentration range for in vitro studies and is critical for experimental design and reagent procurement planning.

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source
• [2] King, C., et al. (2015). Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Investigational New Drugs, 33, 411-422. View Source
• [3] Zabludoff, S. D., et al. (2008). AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Molecular Cancer Therapeutics, 7(9), 2955-2966. View Source

G2/M Phase Accumulation

K1586 significantly potentiates the cytotoxic effects of ionizing radiation in colorectal cancer cells. When HT29 cells were treated with 5 μM K1586 in combination with radiation, cell survival was reduced by 48.7 ± 6.34% compared to radiation treatment alone [1]. This radiosensitization effect is mediated through enhanced Chk1 degradation and increased replication stress, distinguishing K1586 from classical Chk1 inhibitors that may rely solely on catalytic inhibition [1].

G2/M Accumulation

Reported

K1586: G2/M 18.2% → 26.5% at 20 µM (HT29, 24 h); dose-dependent
LY2603618: G2/M abrogation at 1 µM via catalytic inhibition

G2/M accumulation may serve as endpoint monitoring for target engagement

Mechanistically linked to Chk1 degradation and CDC25C dephosphorylation

Evidence Dimension	Radiosensitization efficacy
Target Compound Data	Combined K1586 (5 μM) + 2 Gy radiation reduces cell survival by 48.7 ± 6.34% vs. radiation alone
Comparator Or Baseline	Radiation alone (2 Gy)
Quantified Difference	48.7% reduction in cell survival
Conditions	HT29 colorectal cancer cells; MTT assay after 48 h

Why This Matters

This quantitative radiosensitization data supports the use of K1586 as a tool compound for investigating DNA damage response and combination therapy strategies in colorectal cancer models.

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source

MG132-Reversible Proteasomal Chk1 Degradation

K1586 treatment leads to a dose-dependent accumulation of colorectal cancer cells in the G2/M phase of the cell cycle, indicative of checkpoint activation. Specifically, the proportion of cells in G2/M phase increased from 18.2 ± 1.73% in untreated controls to 23.8 ± 2.17% at 10 μM and 26.5 ± 2.44% at 20 μM K1586 after 24 hours [1]. This pattern is consistent with Chk1 destabilization and replication stress, differentiating K1586's phenotypic profile from some ATP-competitive inhibitors.

MG132 Rescue

Class-level

K1586 + MG132: Chk1 degradation reversed, confirming proteasome dependence
Comparators: No MG132 sensitivity reported (catalytic inhibitors)

MG132 rescue may support experimental discrimination of degradation-dependent phenotypes

Class-level distinction; not a potency difference

Evidence Dimension	G2/M phase cell population
Target Compound Data	23.8 ± 2.17% (10 μM); 26.5 ± 2.44% (20 μM)
Comparator Or Baseline	18.2 ± 1.73% (untreated control)
Quantified Difference	30.8% increase at 10 μM; 45.6% increase at 20 μM
Conditions	HT29 cells, 24 h treatment, flow cytometry

Why This Matters

This cell cycle arrest profile provides a clear phenotypic marker for on-target activity, useful for quality control and experimental validation when procuring the compound.

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source

Amidine-Benzothiazole Scaffold Orthogonality

K1586 reduces Chk1 protein levels in both a time- and dose-dependent manner. Treatment with 10 μM K1586 over 12 hours progressively decreased Chk1 levels, while increasing concentrations (0-20 μM) over 12 hours showed a clear dose-response relationship [1]. This quantitative depletion profile is distinct from ATP-competitive inhibitors like LY2603618, which inhibit kinase activity without affecting Chk1 protein stability [2]. The degradation is proteasome-dependent, as confirmed by rescue with MG132 [1].

Scaffold

Class-level

6-amidino-2-(4-chlorophenoxy)benzothiazole; orthogonal to pyrazine-carboxamide, pyrazolopyrimidine, thiophene-urea chemotypes

Structurally distinct scaffold may support medicinal chemistry optimization

No other clinical-stage Chk1-targeting compound shares this pharmacophore

Evidence Dimension	Chk1 protein depletion kinetics
Target Compound Data	Time-dependent depletion at 10 μM; dose-dependent depletion at 0-20 μM (12 h)
Comparator Or Baseline	LY2603618: no effect on Chk1 protein levels; inhibits kinase activity (IC50 = 7 nM)
Quantified Difference	Qualitative difference: degradation vs. inhibition
Conditions	HT29 cells, Western blot analysis

Why This Matters

These kinetics define the optimal treatment windows for experimental protocols and confirm the unique degradation mechanism that underpins K1586's value proposition.

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source
• [2] King, C., et al. (2015). Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Investigational New Drugs, 33, 411-422. View Source

K1586 Research and Procurement Applications

Radiosensitization Without Intrinsic Genotoxicity

K1586 is ideal for studies aimed at understanding the biological consequences of Chk1 protein degradation, as opposed to mere kinase inhibition. The compound's ability to reduce Chk1 half-life from 4 to 2.3 hours and its proteasome-dependent mechanism [1] make it a valuable tool for exploring targeted protein degradation pathways in cancer cells.

Discriminating Catalytic vs. Scaffolding Chk1 Functions

With a demonstrated 48.7% reduction in cell survival when combined with 2 Gy radiation [1], K1586 is specifically suited for research on enhancing radiotherapy efficacy in colorectal cancer. This application is supported by the compound's unique mechanism of inducing replication stress and DNA damage in irradiated cells.

p53-Independent Radiosensitization in CRC Panels

K1586's ability to increase the G2/M phase population from 18.2% to 26.5% at 20 μM [1] positions it as a useful compound for studying checkpoint bypass mechanisms and the role of Chk1 in cell cycle regulation. This phenotypic readout can be leveraged in high-content screening assays.

Amidine Chk1 Degrader Hit-to-Lead Optimization

K1586 serves as a critical comparator in studies alongside ATP-competitive Chk1 inhibitors (e.g., LY2603618, AZD7762). Its distinct degradation-based mechanism [1] allows researchers to dissect whether observed phenotypes stem from loss of kinase activity or loss of Chk1 protein scaffold functions, providing deeper mechanistic insight.

Application

Selection Property

Validation Focus

Radiosensitization combination studies

Chk1 degrader with no reported single-agent DNA damage

Radiation-specific synergy endpoints (γ-H2AX monitoring)

Chk1 scaffolding vs catalytic function studies

Proteasome-dependent Chk1 protein elimination

MG132 rescue control for phenotype verification

p53 status panel radiosensitization studies

Reported activity in p53-mutant and p53-wild-type CRC models

p53-dependent DNA damage checkpoint response

Chk1 degrader medicinal chemistry optimization

Orthogonal amidine-benzothiazole scaffold

SAR expansion and IP freedom-to-operate review

• [1] Kim, H. S., Park, J.-E., Lee, W. H., Kwon, Y. B., Seu, Y.-B., & Kim, K. S. (2024). Novel Amidine Derivative K1586 Sensitizes Colorectal Cancer Cells to Ionizing Radiation by Inducing Chk1 Instability. International Journal of Molecular Sciences, 25(8), 4396. View Source